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Compound of Interest

Compound Name: Methyl 3-bromo-2-oxobutanoate

Cat. No.: B041072 Get Quote

Technical Guide: Physical Properties of Methyl
3-bromo-2-oxobutanoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical properties of Methyl 3-
bromo-2-oxobutanoate, with a particular focus on its boiling point and density. Due to the

limited availability of experimentally determined physical data for Methyl 3-bromo-2-
oxobutanoate, this document also includes data for the closely related ethyl ester, Ethyl 3-

bromo-2-oxobutanoate, to provide a valuable point of reference for researchers.

Physical Properties
Comprehensive experimental data on the physical properties of Methyl 3-bromo-2-
oxobutanoate, including its boiling point and density, is not readily available in published

literature. However, data for the analogous ethyl ester, Ethyl 3-bromo-2-oxobutanoate, is

available and provides a useful approximation.

Table 1: Physical Properties of Ethyl 3-bromo-2-oxobutanoate
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Property Value Source

Boiling Point 213.0 ± 23.0 °C at 760 mmHg [1]

Density 1.5 ± 0.1 g/cm³ [1]

It is important to note that as the methyl ester, Methyl 3-bromo-2-oxobutanoate would be

expected to have a slightly lower boiling point and a comparable density to the ethyl ester due

to its lower molecular weight.

Experimental Protocols
While a specific experimental protocol for determining the physical properties of Methyl 3-
bromo-2-oxobutanoate is not available, a representative synthetic protocol for the analogous

Ethyl 3-bromo-2-oxobutanoate is detailed below. This synthesis is a common method for the α-

bromination of β-keto esters and provides insight into the handling and reactivity of this class of

compounds.

Synthesis of Ethyl 3-bromo-2-oxobutanoate[2]

This protocol describes the bromination of ethyl 2-oxobutyrate.

Step 1: Reaction Setup

A solution of ethyl 2-oxobutyrate (1 equivalent) in dichloromethane is prepared in a

reaction vessel.

The solution is cooled to 5 °C using an ice bath.

Step 2: Bromination

Bromine (1 equivalent) is added dropwise to the cooled solution.

The reaction mixture is allowed to gradually warm to room temperature and is stirred for

18 hours.

Step 3: Workup
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The reaction mixture is purged with nitrogen to remove any excess bromine.

The mixture is then diluted with ethyl acetate.

Step 4: Extraction and Washing

The organic phase is washed sequentially with a 10% sodium bicarbonate solution (twice),

water, and a saturated saline solution.

Step 5: Drying and Concentration

The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under

reduced pressure to yield the product.

Experimental Workflow Visualization
The following diagram illustrates the key stages of the synthesis of Ethyl 3-bromo-2-

oxobutanoate, providing a clear visual representation of the experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b041072?utm_src=pdf-custom-synthesis
https://www.chemsrc.com/en/cas/57332-84-0_1040967.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32521140.htm
https://www.benchchem.com/product/b041072#physical-properties-of-methyl-3-bromo-2-oxobutanoate-boiling-point-density
https://www.benchchem.com/product/b041072#physical-properties-of-methyl-3-bromo-2-oxobutanoate-boiling-point-density
https://www.benchchem.com/product/b041072#physical-properties-of-methyl-3-bromo-2-oxobutanoate-boiling-point-density
https://www.benchchem.com/product/b041072#physical-properties-of-methyl-3-bromo-2-oxobutanoate-boiling-point-density
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b041072?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

